Cas no 83329-71-9 ( )

• Product Name: &nbsp
• CAS No: 83329-71-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 988756
• PubChem ID: 351478
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,4-di(imidazol-1-yl)butane-1,4-dione
• NSC-521875
• 83329-71-9
• DTXSID20325929
• NSC521875
• SCHEMBL11463256
• 1,4-Di(1H-imidazol-1-yl)butane-1,4-dione
• DS-008418
• 1,4-diimidazol-1-ylbutane-1,4-dione
•  

• Inchi： 1S/C10H10N4O2/c15-9(13-5-3-11-7-13)1-2-10(16)14-6-4-12-8-14/h3-8H,1-2H2
• InChI Key： ICDIYWVMRXHECJ-UHFFFAOYSA-N
• SMILES： O=C(CCC(N1C=NC=C1)=O)N1C=NC=C1

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles